Cas no 1806394-07-9 (2-Bromo-5-formylphenylpropanal)

• Product Name: 2-Bromo-5-formylphenylpropanal
• CAS No: 1806394-07-9
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4961817
• Update Time: 2025-06-10

2-Bromo-5-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-formylphenylpropanal

• Inchi： 1S/C10H9BrO2/c1-7(5-12)9-4-8(6-13)2-3-10(9)11/h2-7H,1H3
• InChI Key： ZALCSAQWLAJQHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-formylphenylpropanal

Introduction to 2-Bromo-5-formylphenylpropanal (CAS No. 1806394-07-9)

2-Bromo-5-formylphenylpropanal, with the CAS number 1806394-07-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, an aldehyde group, and a propanal chain. These functional groups contribute to its reactivity and versatility in various chemical reactions.

The molecular formula of 2-Bromo-5-formylphenylpropanal is C₁₀H₉BrO₂, and it has a molecular weight of approximately 237.08 g/mol. The compound's structure can be represented as:

C6H4Br(CO)CH2CH2CHO

In the field of medicinal chemistry, 2-Bromo-5-formylphenylpropanal has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Bromo-5-formylphenylpropanal demonstrated significant inhibition of cancer cell proliferation in vitro.

The aldehyde group in 2-Bromo-5-formylphenylpropanal makes it an excellent starting material for various organic reactions, such as aldol condensations, reductive aminations, and Grignard reactions. These reactions can be used to introduce additional functional groups or modify existing ones, thereby expanding the range of possible applications for this compound. For example, reductive amination can be used to convert the aldehyde group into an amine, which can then be further functionalized to create new derivatives with tailored properties.

In materials science, 2-Bromo-5-formylphenylpropanal has been investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of the bromine atom and the aldehyde group provides multiple points of reactivity that can be exploited to create polymers with specific physical and chemical properties. A study published in the Journal of Polymer Science in 2020 demonstrated that polymers derived from 2-Bromo-5-formylphenylpropanal exhibited enhanced thermal stability and mechanical strength compared to traditional polymers.

The synthesis of 2-Bromo-5-formylphenylpropanal typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of 5-formylsalicylaldehyde followed by a Wittig reaction to introduce the propanal chain. This process requires precise stoichiometric ratios and temperature control to avoid side reactions and impurities.

The characterization of 2-Bromo-5-formylphenylpropanal is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound, which is crucial for its use in research and development.

In conclusion, 2-Bromo-5-formylphenylpropanal (CAS No. 1806394-07-9) is a versatile organic compound with significant potential in medicinal chemistry and materials science. Its unique molecular structure and reactivity make it an attractive starting material for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.